6,6,8,8-Tetramethyl-1-azaspiro[3.5]nonan-2-one

• Molecular Formula: C12H21NO
• Molecular Weight: 195.30 g/mol
• IUPAC Name: 6,6,8,8-tetramethyl-1-azaspiro[3.5]nonan-2-one
• InChI: InChI=1S/C12H21NO/c1-10(2)6-11(3,4)8-12(7-10)5-9(14)13-12/h5-8H2,1-4H3,(H,13,14)
• InChI Key: WPJPVDQRWVINLV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC2(C1)CC(=O)N2)(C)C)C

Description

6,6,8,8-Tetramethyl-1-azaspiro[3.5]nonan-2-one is a synthetic organic compound characterized by its unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are known for their diverse applications in various fields of chemistry and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6,6,8,8-Tetramethyl-1-azaspiro[3.5]nonan-2-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method is the cyclization of a suitable diene with a dienophile in the presence of a catalyst.

Industrial Production Methods: In an industrial setting, the compound can be produced through large-scale chemical reactions involving the use of high-pressure reactors and continuous flow systems to ensure efficiency and consistency in the production process.

Chemical Reactions Analysis

Types of Reactions: 6,6,8,8-Tetramethyl-1-azaspiro[3.5]nonan-2-one can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Typical reducing agents are lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

• Substitution: Nucleophilic substitution reactions can be carried out using alkyl halides and strong bases.

Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs, depending on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: In chemistry, 6,6,8,8-Tetramethyl-1-azaspiro[3.5]nonan-2-one is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: The compound has potential applications in biological research, particularly in the study of enzyme inhibitors and receptor ligands. Its ability to interact with biological targets makes it a useful tool in drug discovery.

Medicine: In the medical field, this compound is being investigated for its therapeutic properties. It may serve as a precursor for the development of new pharmaceuticals.

Industry: Industrially, the compound is used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in coatings, adhesives, and other industrial products.

Mechanism of Action

The mechanism by which 6,6,8,8-Tetramethyl-1-azaspiro[3.5]nonan-2-one exerts its effects involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, leading to the modulation of biological pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

• 6,6,8,8-Tetramethyl-7-oxa-1-azaspiro[3.5]nonan-2-one

• 6,6-dimethyl-7-oxa-1-azaspiro[3.5]nonan-2-one

Uniqueness: 6,6,8,8-Tetramethyl-1-azaspiro[3.5]nonan-2-one stands out due to its specific structural features, which confer unique chemical and physical properties compared to its similar compounds. These properties make it particularly useful in specialized applications where other compounds may not be as effective.